2-(3,4-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid

• IUPAC Name: 2-(3,4-dichloro-6-oxopyridazin-1-yl)acetic acid
• InChI: InChI=1S/C6H4Cl2N2O3/c7-3-1-4(11)10(2-5(12)13)9-6(3)8/h1H,2H2,(H,12,13)
• InChI Key: FEKSLTSBEQXJTM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN(C1=O)CC(=O)O)Cl)Cl
• Molecular Formula: C6H4Cl2N2O3
• Molecular Weight: 223.01 g/mol

Description

The compound “2-(3,4-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid” is related to a series of compounds that have been identified as highly selective thyroid hormone receptor agonists. These compounds have been studied for their beneficial effects on lipid levels, primarily due to their action at the thyroid hormone receptor in the liver.

Synthesis Analysis

The synthesis of this compound seems to be part of a larger series of compounds optimized by the addition of a cyanoazauracil substituent. This optimization improved both the potency and selectivity of these compounds.

Mechanism of Action

The beneficial effects of this compound on lipid levels are primarily due to its action at the thyroid hormone receptor in the liver. Adverse effects, including cardiac effects, are mediated by the thyroid hormone receptor.

Safety and Hazards

This compound has shown outstanding safety in a rat heart model and was efficacious in a preclinical model at doses that showed no impact on the central thyroid axis. In reported studies in healthy volunteers, it exhibited an excellent safety profile.

Future Directions

The compound is part of a series of highly selective thyroid hormone receptor agonists that are being studied for the treatment of dyslipidemia. Given the need for new drugs in this area, it’s likely that research into these compounds will continue.